1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone
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Description
1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone is a useful research compound. Its molecular formula is C20H22N2OS and its molecular weight is 338.47. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Green Synthesis and Antimicrobial Activity
A study by Vekariya et al. (2017) explored the microwave-assisted green synthesis of imidazo[2,1-b]thiazole derivatives, showcasing the efficiency of using polyethylene glycol-400 (PEG-400) under microwave irradiation. These compounds demonstrated significant antimicrobial and antimalarial activities, highlighting the potential of such structures in developing new therapeutic agents with broad-spectrum biological activities (Vekariya et al., 2017).
Anticandidal Activity and Cytotoxicity
Another study focused on the synthesis of tetrazole derivatives, which were evaluated for their anticandidal activity and cytotoxic effects. Some compounds exhibited potent anticandidal agents with weak cytotoxicities, suggesting their potential use in treating fungal infections with minimal side effects (Kaplancıklı et al., 2014).
Antimicrobial, Antioxidant, and Anticancer Properties
Mahmoud et al. (2021) reported the microwave-assisted one-pot synthesis of thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents. These compounds were synthesized using both thermal heating and microwave irradiation, demonstrating promising antitumor activities against MCF-7 tumor cells, indicating their potential as anticancer agents (Mahmoud et al., 2021).
Transesterification/Acylation Reactions
Grasa et al. (2002) explored the use of imidazol-2-ylidenes, a family of N-heterocyclic carbenes (NHC), as efficient catalysts in transesterification reactions between esters and alcohols. This study demonstrates the chemical versatility and catalytic potential of imidazole derivatives in facilitating acylation of alcohols, suggesting applications in synthetic chemistry and industrial processes (Grasa et al., 2002).
Properties
IUPAC Name |
2-(3-methylphenyl)-1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c1-15-6-8-17(9-7-15)14-24-20-21-10-11-22(20)19(23)13-18-5-3-4-16(2)12-18/h3-9,12H,10-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQJFLTAJDHWSTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NCCN2C(=O)CC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.